4-((3-Chloro-4-methoxyphenyl)sulfonyl)-1-(pyridin-2-yl)piperazin-2-one

• IUPAC Name: 4-(3-chloro-4-methoxyphenyl)sulfonyl-1-pyridin-2-ylpiperazin-2-one
• InChI: InChI=1S/C16H16ClN3O4S/c1-24-14-6-5-12(10-13(14)17)25(22,23)19-8-9-20(16(21)11-19)15-4-2-3-7-18-15/h2-7,10H,8-9,11H2,1H3
• InChI Key: TVZBUFCQCRHZPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(C(=O)C2)C3=CC=CC=N3)Cl
• Molecular Formula: C16H16ClN3O4S
• Molecular Weight: 381.8 g/mol

Description

4-((3-Chloro-4-methoxyphenyl)sulfonyl)-1-(pyridin-2-yl)piperazin-2-one, also known as CMPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CMPO is a piperazine derivative that is used as a chelating agent for metal ions such as plutonium and uranium.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that derivatives of pyridine, including compounds structurally related to "4-((3-Chloro-4-methoxyphenyl)sulfonyl)-1-(pyridin-2-yl)piperazin-2-one", show considerable antibacterial activity. For example, a study synthesized new pyridine derivatives with potential antimicrobial properties. These compounds exhibited significant antibacterial activity, highlighting their potential as antimicrobial agents (Patel & Agravat, 2009).

Pharmacological Properties

Another area of application is in the synthesis of compounds with pharmacological properties, such as serotonin receptor agonists, which are important for regulating gastrointestinal motility. A study synthesized benzamide derivatives as selective serotonin 4 receptor agonists, demonstrating accelerated gastric emptying and increased frequency of defecation, indicating their potential as prokinetic agents (Sonda et al., 2004).

Antiarrhythmic and Antihypertensive Effects

Compounds with a piperazine derivative structure have shown strong antiarrhythmic and antihypertensive activities in studies. For instance, a series of 1-substituted pyrrolidin-2-one and pyrrolidine derivatives were synthesized and tested, revealing significant pharmacological effects, suggesting their potential use in treating cardiovascular conditions (Malawska et al., 2002).

Anticancer Activity

Research on novel pyridine-3-sulfonyl derivatives has identified compounds with potential anticancer activity. A study evaluating the in vitro anticancer activity of these compounds found some to possess selective efficacy against leukemia, colon cancer, and melanoma cells, suggesting their use in cancer therapy (Szafrański & Sławiński, 2015).

Crystallography and Molecular Structure Analysis

Compounds related to "this compound" have also been studied for their crystal structures, providing insights into their molecular configurations and potential interactions. For example, crystallographic studies have been conducted on structurally related compounds, aiding in understanding their chemical and physical properties (Ullah & Altaf, 2014).